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Drug Profile & Pharmacokinetics Summary

Methacycline hydrochloride is a broad-spectrum, semisynthetic tetracycline antibiotic [1] [2]. The table

below summarizes its core properties and available pharmacokinetic data.

Table 1: Methacycline Hydrochloride Profile and Pharmacokinetic Data

Aspect Details

Molecular Formula C₂₂H₂₃ClN₂O₈ [2]

Molecular Weight 478.9 g/mol [2]

Mechanism of Action Bacteriostatic; binds to the 30S ribosomal subunit, inhibiting protein synthesis.
[1] [3]

Primary Indications Respiratory tract, urinary tract, and skin infections caused by susceptible
bacteria. [1]

Half-Life (Animal
Data)

Approximately 12-18 hours in rodents. [4]
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Aspect Details

Excretion Primarily renal (40-60% unchanged) and biliary (20-30%). [4]

Experimental Protocols & Mechanistic Insights

Beyond its antibacterial use, recent research explores Methacycline's role in inhibiting TGF-β1-induced

Epithelial-to-Mesenchymal Transition (EMT), relevant to fibrotic diseases [4]. The following diagram

outlines this signaling pathway and Methacycline's inhibitory role.
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Diagram 1. Methacycline inhibits TGF-β1-induced EMT by blocking non-Smad signaling pathways.

Table 2: Key Experimental Protocols for EMT Inhibition
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Assay Type Protocol Summary Key Findings

| In Vitro: EMT Phenotype Analysis [4] | - Cell Line: A549 human alveolar epithelial cells.

Treatment: TGF-β1 (5 ng/mL) + Methacycline (1–20 μM) for 48 hours.

Analysis: Immunofluorescence staining for E-cadherin and fibronectin. | Methacycline (20 μM)
restored E-cadherin expression to 80% of baseline and reduced fibronectin by 60%. | | In Vitro:
Phosphorylation Profiling [4] | - Cell Line: A549 cells.
Treatment: TGF-β1 (5 ng/mL) + Methacycline (10 μM) for 30 mins.

Analysis: Western blot with phospho-specific antibodies for JNK, p38, and Akt. | Complete inhibition
of TGF-β1-induced phosphorylation of JNK, p38, and Akt. | | In Vivo: Bleomycin-Induced
Pulmonary Fibrosis [4] | - Model: C57BL/6 mice with intratracheal bleomycin (2 U/kg).
Treatment: Methacycline (100 mg/kg/day) via intraperitoneal injection from day 10 post-bleomycin for

7 days.
Analysis: Histology and mRNA analysis of lung tissue on day 17. | Improved survival, reduced

collagen deposition, and downregulated mRNA expression of fibrotic markers (Snail1, collagen I). |

Key Takeaways for Researchers

Pharmacokinetics Note: The available half-life data is from preclinical rodent studies [4].
Confirmation with human data is needed for clinical development purposes.

Dual Mechanisms: Methacycline has a well-established bacteriostatic mechanism and a promising,
distinct mechanism for inhibiting fibrogenesis by targeting non-Smad pathways [3] [4].

Research Versatility: The provided experimental protocols offer a robust framework for validating its
antifibrotic efficacy in both cellular and animal models [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://synapse.patsnap.com/article/what-is-the-mechanism-of-methacycline-hydrochloride
https://www.invivochem.com/methacycline-hydrochloride.html
https://www.smolecule.com/products/b535081#methacycline-hydrochloride-pharmacokinetics-half-life-14-hours
https://www.smolecule.com/products/b535081#methacycline-hydrochloride-pharmacokinetics-half-life-14-hours
https://www.smolecule.com/products/b535081#methacycline-hydrochloride-pharmacokinetics-half-life-14-hours
https://www.smolecule.com/products/b535081#methacycline-hydrochloride-pharmacokinetics-half-life-14-hours
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s535081?utm_src=pdf-bulk
https://www.smolecule.com/products/s535081?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

